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Compound of Interest

Compound Name: C18-Ceramide-d7

Cat. No.: B2731449 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential guidance on the

personal protective equipment (PPE), handling procedures, and disposal of C18-Ceramide-d7,

fostering a secure research environment.

Chemical and Physical Properties

A summary of the key properties of C18-Ceramide-d7 is provided in the table below.

Property Value

Synonyms N-stearoyl-D-erythro-sphingosine (d7)

Molecular Formula C₃₆H₆₄D₇NO₃

Molecular Weight 573.00 g/mol

Form Powder

Storage Temperature -20°C

Purity >99%

CAS Number 1840942-14-4

Source: Avanti Polar Lipids, GlpBio Safety Data Sheet[1][2]
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Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), C18-Ceramide-d7 is classified as not a hazardous

substance or mixture.[1] However, it is crucial to adhere to standard laboratory safety protocols

to minimize any potential risks.

Personal Protective Equipment (PPE)

Even when handling non-hazardous substances, a baseline of personal protective equipment

is essential to ensure safety and maintain good laboratory practice. The following PPE is

recommended when working with C18-Ceramide-d7:

PPE Category Recommended Equipment Rationale

Hand Protection Disposable nitrile gloves

Protects against potential skin

contact and prevents

contamination of the sample.

Eye Protection
Safety glasses with side

shields or goggles

Shields eyes from any airborne

powder particles.

Body Protection Laboratory coat
Protects clothing and skin from

potential spills.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area. If weighing out

larger quantities that may

generate dust, a dust mask

(e.g., N95) is recommended.

Minimizes inhalation of fine

powder.

Source: Auburn University, U.S. Environmental Protection Agency, Occupational Safety and

Health Administration[3][4][5]

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of C18-Ceramide-d7 and

ensuring the safety of laboratory personnel.
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Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Store the compound in its original vial at the recommended temperature of -20°C.[2]

The product is typically shipped on dry ice to maintain its stability.[2]

Handling Powdered C18-Ceramide-d7:

Saturated lipids like C18-Ceramide-d7 are stable as powders.[6]

Before opening, allow the container to warm to room temperature to prevent condensation of

moisture, which could affect the product's quality.[6]

Handle the powder in a clean, designated area, such as a laboratory fume hood or a balance

enclosure, to minimize the dispersion of dust.

Use appropriate tools, such as spatulas, for transferring the powder.

Preparing Solutions:

If preparing a solution, add the solvent to the vial containing the C18-Ceramide-d7 powder.

Ensure the chosen solvent is compatible with the intended application. C18:1 Ceramide-d7,

a similar compound, is available as a solution in a concentration of 1 mg/mL.[7]

Below is a workflow for the safe handling of C18-Ceramide-d7 powder.
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Workflow for Handling C18-Ceramide-d7 Powder

Retrieve from -20°C Storage

Equilibrate to Room Temperature

Prevent Condensation

Don Appropriate PPE

Weigh Powder in Ventilated Area

Minimize Inhalation

Prepare Solution or Use as Powder

Return to -20°C Storage

If Unused

Clean Work Area

After Use
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Disposal Decision Tree for C18-Ceramide-d7

Identify Waste Type

Solid Waste (Powder, Contaminated Items) Liquid Waste (Solutions)

Collect in Labeled Non-Hazardous Solid Waste Container Collect in Labeled Liquid Waste Container

Follow Institutional Chemical Waste Disposal Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.glpbio.com [file.glpbio.com]

2. C18 Ceramide-d7 (d18:1-d7/18:0) powder Avanti Polar Lipids [sigmaaldrich.com]

3. ba.auburn.edu [ba.auburn.edu]

4. Personal Protective Equipment | US EPA [epa.gov]

5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2731449?utm_src=pdf-body-img
https://www.benchchem.com/product/b2731449?utm_src=pdf-custom-synthesis
https://file.glpbio.com/quotepdf/sds.php?token=6I9GiVxUOGVBliVz7EB14lBOj7RDdSn2F-cvnONFKeGBKg3Q7td9U0sDuTyvNEAEqB5XjnsjzxEe03ET0yPQM5kVMkBYUI90APDp-9lYat71lYHfD2TfXNGQRU1U3V--rXwZTIw1xT6Si
https://www.sigmaaldrich.com/US/en/product/avanti/860677p
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2731449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. avantiresearch.com [avantiresearch.com]

7. C18:1 神经酰胺-d7(d18:1-d7/18:1) Avanti Research™ - A Croda Brand | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
C18-Ceramide-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2731449#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.avantiresearch.com/assets/documents/Storage-and-handling-of-lipids-2pp-v3.pdf
https://www.sigmaaldrich.com/HK/zh/product/avanti/860747l
https://www.sigmaaldrich.com/HK/zh/product/avanti/860747l
https://www.benchchem.com/product/b2731449#personal-protective-equipment-for-handling-c18-ceramide-d7
https://www.benchchem.com/product/b2731449#personal-protective-equipment-for-handling-c18-ceramide-d7
https://www.benchchem.com/product/b2731449#personal-protective-equipment-for-handling-c18-ceramide-d7
https://www.benchchem.com/product/b2731449#personal-protective-equipment-for-handling-c18-ceramide-d7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2731449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2731449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

